Cas no 70254-49-8 (3-Pyridinecarboxylic acid, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo-, ethyl ester
• CAS No: 70254-49-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6788839
• Update Time: 2025-05-22

3-Pyridinecarboxylic acid, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo-, ethyl ester

• Inchi： 1S/C9H11NO4/c1-3-14-9(13)8-5(2)10-7(12)4-6(8)11/h4H,3H2,1-2H3,(H2,10,11,12)
• InChI Key： WQPWRTUPFHAREU-UHFFFAOYSA-N
• SMILES： C1(C)NC(O)=CC(=O)C=1C(OCC)=O

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 339.2±42.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Additional information on 3-Pyridinecarboxylic acid, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo-, ethyl ester

Research Brief on 3-Pyridinecarboxylic acid, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo-, ethyl ester (CAS: 70254-49-8)

3-Pyridinecarboxylic acid, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo-, ethyl ester (CAS: 70254-49-8) is a pyridine derivative with significant potential in pharmaceutical and chemical research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting metabolic and inflammatory diseases. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential applications.

Recent advancements in synthetic chemistry have enabled more efficient production of 70254-49-8, with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of NAD+ analogs, which are being investigated for their anti-aging and metabolic regulation properties. The study reported that derivatives of 70254-49-8 exhibited promising activity in enhancing cellular NAD+ levels, suggesting potential applications in age-related diseases.

In addition to its role in NAD+ research, 70254-49-8 has been explored for its anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the compound's ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These findings position 70254-49-8 as a candidate for developing new anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Research conducted in 2023 and published in European Journal of Pharmaceutical Sciences utilized advanced LC-MS techniques to analyze the absorption and distribution of 70254-49-8 in rodent models. The results indicated favorable pharmacokinetic profiles, with good oral bioavailability and sustained plasma concentrations, making it a viable candidate for further drug development.

Despite these promising findings, challenges remain in optimizing the therapeutic potential of 70254-49-8. Current research is focusing on structural modifications to enhance its efficacy and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are underway to explore these modifications, with preliminary results expected in late 2024.

In conclusion, 3-Pyridinecarboxylic acid, 1,4-dihydro-6-hydroxy-2-methyl-4-oxo-, ethyl ester (CAS: 70254-49-8) represents a versatile and promising compound in pharmaceutical research. Its applications in NAD+ modulation, anti-inflammatory therapy, and metabolic regulation highlight its broad potential. Continued research and development are essential to fully realize its therapeutic benefits and address existing challenges in its clinical translation.